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Compound of Interest

Compound Name: (Z)2S,4R-Sacubitril

CAS No.: 2751722-77-5

Cat. No.: B15584828

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sacubitril, an ethyl ester prodrug, is a neprilysin inhibitor that, in combination with the

angiotensin II receptor blocker valsartan, forms the cornerstone of the heart failure medication

Entresto. The active metabolite, LBQ657, inhibits neprilysin, an enzyme responsible for the

degradation of natriuretic peptides, thereby leading to vasodilation and reduced blood

pressure. The stereospecific synthesis of the (2S,4R) isomer is critical for its therapeutic

efficacy. This technical guide provides a detailed overview of the prominent synthesis pathways

and mechanisms for producing (Z)-2S,4R-Sacubitril, with a focus on key intermediates and

stereoselective strategies.

Core Synthesis Strategy: The Role of the Key
Intermediate
The synthesis of Sacubitril predominantly converges on the preparation of the key

intermediate, (2R,4S)-5-([1,1'-biphenyl]-4-yl)-4-((tert-butoxycarbonyl)amino)-2-methylpentanoic
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acid.[1][2][3][4] This intermediate contains the two crucial chiral centers of the final drug

molecule. Various synthetic routes have been developed to construct this intermediate with

high stereoselectivity, which is then elaborated to yield Sacubitril.

Synthesis Pathways and Mechanisms
Several distinct and innovative synthetic routes for Sacubitril have been reported, ranging from

traditional chemical methods to advanced biocatalytic and flow chemistry processes.

Pathway 1: Asymmetric Hydrogenation Approach
A widely adopted industrial synthesis involves the asymmetric hydrogenation of an unsaturated

precursor to establish the desired stereochemistry.[5] This pathway is noted for its efficiency

and high stereoselectivity.

Experimental Protocol:

A key step in this pathway is the asymmetric hydrogenation of (E)-(R)-5-biphenyl-4-yl-4-tert-

butoxycarbonylamino-2-methylpent-2-enoic acid.[2]

Reaction Setup: In a clean reaction flask under an air atmosphere, the substrate, (E)-(R)-5-

biphenyl-4-yl-4-tert-butoxycarbonylamino-2-methylpent-2-enoic acid (38.1g, 0.1 mol), is

dissolved in 500mL of ethanol.

Catalyst and Reagents: To this solution, nickel acetate tetrahydrate (373.5mg, 1.5mmol),

(R,R)-(-)-N,N'-bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine (815mg, 1.5mmol),

and ammonium formate (37.8g, 0.6mol) are added.

Reaction Conditions: The mixture is stirred and heated to 55°C for 8 hours to facilitate the

asymmetric reduction.

Work-up and Isolation: After the reaction, ethanol is removed by distillation under reduced

pressure. The residue is mixed with 30g of diatomaceous earth and 300mL of isopropyl

acetate and stirred for 1 hour. Following filtration, the filtrate is heated to reflux, and 800mL of

n-heptane is added dropwise over 2 hours. The mixture is then slowly cooled to room

temperature, leading to the precipitation of the product. The resulting crystals are filtered and

dried under vacuum at 40°C to yield the desired intermediate as a white solid.[2]
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Quantitative Data:

Step Product Yield

Asymmetric Reduction

(2R,4S)-5-biphenyl-4-yl-4-tert-

butoxycarbonylamino-2-

methylpentanoic acid

91.9%

Process Flow Diagram:
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Starting Material

Asymmetric Hydrogenation

Key Intermediate

(E)-(R)-5-biphenyl-4-yl-4-tert-
butoxycarbonylamino-2-methylpent-2-enoic acid

Nickel Acetate Tetrahydrate
(R,R)-(-)-N,N'-bis(3,5-di-tert-butylsalicylidene)-1,2-cyclohexanediamine

Ammonium Formate
Ethanol, 55°C

Reaction (2R,4S)-5-biphenyl-4-yl-4-tert-
butoxycarbonylamino-2-methylpentanoic acid

Yield: 91.9%
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Ene-Reductase (GoER)
Cofactor Regeneration

Reduction

Reduced Intermediate

Transaminase
Amine Donor

Transamination

Sacubitril Precursor
(Two Chiral Centers)

4-Iodobiphenyl Synthesis of
Acetaldehyde Derivative Imine Intermediate Flow Carbethoxyallylation

(Zn, LiCl) Acrylic Ester Hydrolysis Acrylic Acid Flow Stereoselective
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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